2,2-Dimethyl-6-oxohexanenitrile

• CAS No.: 1075243-57-0
• Molecular Formula: C8H13NO
• Molecular Weight: 139.19 g/mol
• IUPAC Name: 2,2-dimethyl-6-oxohexanenitrile
• InChI: InChI=1S/C8H13NO/c1-8(2,7-9)5-3-4-6-10/h6H,3-5H2,1-2H3
• InChI Key: CVFKOSIAQANSEY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CCCC=O)C#N

Description

2,2-Dimethyl-6-oxohexanenitrile is a useful research compound. Its molecular formula is C8H13NO and its molecular weight is 139.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a suspension of trimethylamine oxide (1.5 g, 19.6 mmol, Aldrich) in DMSO (10 mL) was added 6-bromo-2,2-dimethylhexanenitrile (0.84 mL, 4.9 mmol, Aldrich). After stirring at room temperature overnight, the reaction mixture was quenched with water (10 mL) and extracted with hexanes (4×10 mL). The combined organic extracts were washed with brine (20 mL), dried (NaSO4), filtered and concentrated to afford 0.65 g (80% pure) of the title compound. MS (ESI+) m/z 157 (M+NH4)+.